Cas no 2197667-96-0 (6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile)

• Product Name: 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile
• CAS No: 2197667-96-0
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5325708
• Update Time: 2025-10-28

6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-{[2-(dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile
• 6-[2-(dimethylamino)cyclohexyl]oxypyridine-3-carbonitrile
• 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C14H19N3O/c1-17(2)12-5-3-4-6-13(12)18-14-8-7-11(9-15)10-16-14/h7-8,10,12-13H,3-6H2,1-2H3
• InChI Key： IVHYHZSEDWKGDM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.2
• Topological Polar Surface Area: 49.2

Additional information on 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile

Introduction to 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile (CAS No. 2197667-96-0)

6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile, identified by its CAS number 2197667-96-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure that includes a pyridine core and an amine-substituted cyclohexyl group, has garnered attention for its potential applications in the development of novel therapeutic agents.

The compound's structure is characterized by a pyridine ring substituted with a carbonitrile group at the 3-position and an oxygenated amine chain linked to a dimethylamino-cyclohexyl moiety. This unique arrangement suggests functionalities that could be exploited in various biological assays and drug interactions. The presence of both basic and polar functional groups makes it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in developing small molecules that can modulate neurological and inflammatory pathways. The< strong>6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile structure, with its ability to interact with multiple targets, aligns well with this trend. Specifically, the pyridine ring is known to be a common pharmacophore in drugs targeting central nervous system disorders, while the carbonitrile group can serve as an electron-withdrawing moiety that influences the molecule's reactivity and binding properties.

Recent studies have highlighted the importance of< strong>cyclohexylamine derivatives in medicinal chemistry. These compounds often exhibit enhanced solubility and bioavailability, which are critical factors in drug development. The dimethylamino-cyclohexyl part of 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile may contribute to these properties by providing a steric and electronic environment that favors favorable pharmacokinetic profiles.

The carbonitrile group at the 3-position of the pyridine ring adds another layer of complexity to the molecule's behavior. Carbonitriles are known to participate in various chemical reactions, including nucleophilic additions and metal coordination, which can be leveraged in synthetic chemistry and drug design. This feature makes 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile a promising scaffold for further exploration.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine moiety is frequently found in drugs used to treat conditions such as Parkinson's disease, Alzheimer's disease, and epilepsy. By incorporating additional functional groups that can modulate neurotransmitter activity, researchers may be able to develop more effective treatments for these conditions.

In addition to its neurological applications, 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile may also have utility in addressing inflammatory diseases. The oxygenated amine chain could interact with inflammatory pathways by modulating the activity of key enzymes and receptors. This potential makes it an attractive candidate for further investigation in preclinical models.

The synthesis of< strong>6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in building the desired framework.

The development of new synthetic routes has also enabled researchers to explore analogues of this compound with modified functional groups. By systematically varying substituents on the pyridine ring or the cyclohexylamine part, scientists can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization.

In conclusion, 6-{[2-(Dimethylamino)cyclohexyl]oxy}pyridine-3-carbonitrile (CAS No. 2197667-96-0) is a promising compound with diverse applications in pharmaceutical research. Its unique structure, combining a pyridine core with an amine-substituted cyclohexyl group, offers opportunities for modulating neurological and inflammatory pathways. As synthetic chemistry continues to evolve, it is likely that more derivatives will be developed, further expanding the potential applications of this class of molecules.